Cas no 1016804-43-5 (3-methyl(propan-2-yl)aminopropanimidamide)

• Product Name: 3-methyl(propan-2-yl)aminopropanimidamide
• CAS No: 1016804-43-5
• MF: C₇H₁₇N₃
• MW: 143.229981184006
• CID: 5565442
• PubChem ID: 24706402
• Update Time: 2025-05-19

3-methyl(propan-2-yl)aminopropanimidamide Chemical and Physical Properties

Names and Identifiers

• 1016804-43-5
• 3-[methyl(propan-2-yl)amino]propanimidamide
• EN300-1867645
• AKOS000190763
• 3-methyl(propan-2-yl)aminopropanimidamide

• Inchi： 1S/C7H17N3/c1-6(2)10(3)5-4-7(8)9/h6H,4-5H2,1-3H3,(H3,8,9)
• InChI Key： OHTIXHXNRSHNGI-UHFFFAOYSA-N
• SMILES： N(C)(CCC(=N)N)C(C)C

Computed Properties

• Exact Mass: 143.142247555g/mol
• Monoisotopic Mass: 143.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-methyl(propan-2-yl)aminopropanimidamide

Professional Introduction to Compound with CAS No. 1016804-43-5 and Product Name: 3-methyl(propan-2-yl)aminopropanimidamide

The compound with the CAS number 1016804-43-5 and the product name 3-methyl(propan-2-yl)aminopropanimidamide represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in various biochemical pathways and drug development processes.

At the core of understanding this compound lies its molecular structure, which is defined by the presence of a methyl group, a propan-2-yl group, and an aminopropanimidamide moiety. These structural components contribute to its reactivity and interaction with biological systems. The methyl group and propan-2-yl group enhance the lipophilicity of the molecule, making it more soluble in organic solvents and potentially facilitating its absorption in biological membranes. Meanwhile, the aminopropanimidamide moiety introduces a polar region that can engage in hydrogen bonding, a critical feature for interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of this compound. Molecular modeling studies suggest that 3-methyl(propan-2-yl)aminopropanimidamide exhibits favorable binding affinities with certain enzymes involved in metabolic pathways. This has sparked interest in exploring its potential as a lead compound for drug discovery, particularly in the treatment of metabolic disorders and inflammatory conditions.

In vitro studies have begun to unravel the mechanistic aspects of this compound's interaction with biological targets. Initial research indicates that it may modulate the activity of enzymes such as cytochrome P450 enzymes, which are crucial for drug metabolism. Additionally, its ability to interact with ATP-binding cassette transporters suggests potential implications for drug absorption and excretion processes. These findings are particularly relevant in the context of developing drugs that require precise control over their bioavailability and metabolic clearance.

The synthesis of 3-methyl(propan-2-yl)aminopropanimidamide presents unique challenges due to the complexity of its molecular framework. Advanced synthetic methodologies, including multi-step organic reactions and catalytic processes, have been employed to achieve high yields and purity. The development of efficient synthetic routes is essential not only for laboratory-scale investigations but also for potential industrial-scale production if this compound proves to be clinically relevant.

One of the most promising areas of research involving this compound is its potential application in treating neurological disorders. Preliminary studies have shown that it may interact with neurotransmitter receptors, suggesting a role in modulating neural activity. This is particularly intriguing given the increasing evidence linking metabolic pathways to neurological health. Further research is needed to fully elucidate these interactions and assess their therapeutic potential.

Environmental considerations also play a significant role in evaluating the utility of this compound. Biodegradability studies are ongoing to determine how it behaves in natural ecosystems. Preliminary data suggest that it degrades relatively quickly under aerobic conditions, which is favorable from an environmental perspective. However, further investigation is necessary to understand long-term ecological impacts and ensure sustainable use if it were to be commercialized.

The regulatory landscape for new chemical entities like 3-methyl(propan-2-yl)aminopropanimidamide is complex but well-established. Compliance with international guidelines ensures that any potential therapeutic applications are safe and effective before reaching clinical trials. Collaborative efforts between academic researchers, pharmaceutical companies, and regulatory agencies are essential to navigate these requirements efficiently.

Future directions for research on this compound include exploring its interactions with other biological targets beyond enzymes and receptors. Investigating its effects on cellular signaling pathways could provide insights into its broader therapeutic potential. Additionally, developing analogs with modified structures may yield derivatives with enhanced efficacy or reduced side effects.

The integration of artificial intelligence (AI) tools into drug discovery has accelerated the pace at which compounds like 3-methyl(propan-2-yl)aminopropanimidamide are being evaluated. AI-driven platforms can predict molecular properties, identify potential drug candidates, and optimize synthetic routes with unprecedented speed. This synergy between traditional chemistry and computational methods holds great promise for advancing pharmaceutical research.

In conclusion, 3-methyl(propan-2-yl)aminopropanimidamide (CAS No. 1016804-43-5) represents a fascinating subject of study with significant implications for both academic research and pharmaceutical development. Its unique structural features, coupled with promising preliminary findings from various studies, position it as a valuable candidate for further exploration in therapeutic applications ranging from metabolic disorders to neurological conditions.